Cas no 2155853-05-5 (methyl({1-(2-methylpropyl)cyclopropylmethyl})amine hydrochloride)

• Product Name: methyl({1-(2-methylpropyl)cyclopropylmethyl})amine hydrochloride
• CAS No: 2155853-05-5
• MF: C₉H₂₀ClN
• MW: 177.71480178833
• CID: 5791007
• PubChem ID: 132371626
• Update Time: 2025-10-29

methyl({1-(2-methylpropyl)cyclopropylmethyl})amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z3022026480
• 2155853-05-5
• N-methyl-1-[1-(2-methylpropyl)cyclopropyl]methanamine;hydrochloride
• 1-(1-Isobutylcyclopropyl)-N-methylmethanamine hydrochloride
• methyl({[1-(2-methylpropyl)cyclopropyl]methyl})amine hydrochloride
• starbld0014291
• EN300-1387261
• methyl({1-(2-methylpropyl)cyclopropylmethyl})amine hydrochloride

• Inchi： 1S/C9H19N.ClH/c1-8(2)6-9(4-5-9)7-10-3;/h8,10H,4-7H2,1-3H3;1H
• InChI Key： DRXSZBACBVFSOP-UHFFFAOYSA-N
• SMILES： Cl.N(C)CC1(CC(C)C)CC1

Computed Properties

• Exact Mass: 177.1284273g/mol
• Monoisotopic Mass: 177.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on methyl({1-(2-methylpropyl)cyclopropylmethyl})amine hydrochloride

Methyl({1-(2-methylpropyl)cyclopropylmethyl})amine Hydrochloride: A Comprehensive Overview

Methyl({1-(2-methylpropyl)cyclopropylmethyl})amine hydrochloride, identified by the CAS number 2155853-05-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a methyl group with a cyclopropylmethylamine moiety, further substituted with a 2-methylpropyl group. The hydrochloride salt form is commonly used in research and development due to its stability and solubility properties.

The synthesis of methyl({1-(2-methylpropyl)cyclopropylmethyl})amine hydrochloride involves a series of well-established organic reactions, including alkylation, cyclopropanation, and acid-base neutralization. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and improving the overall yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most promising applications of this compound lies in its potential as a building block for complex molecules in drug discovery. The cyclopropane ring, a key structural feature, contributes to the molecule's unique electronic and steric properties, making it an attractive candidate for medicinal chemists. Recent studies have demonstrated its role in modulating receptor activity, particularly in G-protein coupled receptors (GPCRs), which are critical targets for therapeutic intervention.

In addition to its pharmacological applications, methyl({1-(2-methylpropyl)cyclopropylmethyl})amine hydrochloride has shown potential in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. This property opens avenues for applications in catalysis, sensing technologies, and even energy storage systems.

From a structural perspective, the compound's stability is influenced by the strain inherent in the cyclopropane ring. This strain can be both a challenge and an opportunity; while it may complicate certain synthetic pathways, it also imparts reactivity that can be harnessed for specific transformations. Recent computational studies have provided deeper insights into the electronic distribution within the molecule, aiding in the design of more efficient synthetic routes.

The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility in aqueous media. This characteristic facilitates its use in biological assays and formulation development. Researchers have leveraged this property to explore its pharmacokinetic profiles, including absorption, distribution, metabolism, and excretion (ADME) studies. Preliminary findings suggest favorable pharmacokinetic properties, which are essential for drug candidates targeting chronic conditions.

Moreover, the stereochemistry of methyl({1-(2-methylpropyl)cyclopropylmethyl})amine hydrochloride plays a crucial role in its interactions with biological systems. The presence of chiral centers introduces stereochemical diversity, which can significantly impact bioavailability and efficacy. Recent advancements in asymmetric synthesis have enabled the selective preparation of enantiomerically pure compounds, paving the way for enantioselective studies.

In terms of environmental impact, researchers have begun assessing the biodegradability and eco-toxicity of this compound. Understanding its fate in natural systems is essential for ensuring sustainable practices throughout its lifecycle. Preliminary data indicate moderate biodegradability under aerobic conditions; however, further studies are required to fully characterize its environmental footprint.

Looking ahead, methyl({1-(2-methylpropyl)cyclopropylmethyl})amine hydrochloride represents a versatile platform for exploring novel chemical transformations and therapeutic interventions. Its unique structure continues to inspire innovative research across multiple disciplines. As our understanding of this compound deepens through ongoing studies and collaborations between academia and industry, new opportunities for application will undoubtedly emerge.